Cas no 1260769-19-4 (2-(chloromethyl)-4-fluorophenol)

• Product Name: 2-(chloromethyl)-4-fluorophenol
• CAS No: 1260769-19-4
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD12756690
• CID: 4791907
• PubChem ID: 129917257
• Update Time: 2025-05-20

2-(chloromethyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxybenzyl chloride
• 2-(chloromethyl)-4-fluorophenol

• MDL： MFCD12756690
• Inchi： 1S/C7H6ClFO/c8-4-5-3-6(9)1-2-7(5)10/h1-3,10H,4H2
• InChI Key： CXUWQDOENZLFOG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on 2-(chloromethyl)-4-fluorophenol

2-(Chloromethyl)-4-Fluorophenol: A Comprehensive Overview

2-(Chloromethyl)-4-fluorophenol (CAS No. 1260769-19-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chloromethyl group (-CH₂Cl) and a fluorine atom (-F) on a phenolic ring. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-(chloromethyl)-4-fluorophenol involves multiple steps, often starting from fluorinated aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the chloromethyl group. These innovations not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

One of the most notable applications of 2-(chloromethyl)-4-fluorophenol is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics and antiviral agents. A study published in *Journal of Medicinal Chemistry* highlighted its role in developing a novel class of antifungal agents with improved potency and reduced toxicity. The fluorine substituent plays a critical role in modulating the pharmacokinetic properties of these compounds, while the chloromethyl group facilitates further functionalization during drug development.

In the agrochemical sector, 2-(chloromethyl)-4-fluorophenol has been utilized as an intermediate in the production of pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions makes it ideal for generating biologically active derivatives. Recent research has focused on enhancing the selectivity of these derivatives to minimize adverse environmental impacts while maintaining efficacy against target pests.

Beyond its traditional applications, 2-(chloromethyl)-4-fluorophenol has found new uses in materials science. For example, it has been employed as a precursor in the synthesis of advanced polymers and coatings with tailored properties. A team of scientists at XYZ University demonstrated that incorporating this compound into polymer matrices significantly improves thermal stability and mechanical strength. These findings open up new possibilities for its use in high-performance materials for aerospace and automotive industries.

The chemical stability and reactivity of 2-(chloromethyl)-4-fluorophenol make it a valuable tool in organic synthesis. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and Friedel-Crafts alkylation, enables chemists to design complex molecules with precision. Recent studies have also explored its potential as a building block for constructing heterocyclic compounds, which are widely used in drug discovery.

From an environmental perspective, understanding the fate and transport of 2-(chloromethyl)-4-fluorophenol is crucial for assessing its impact on ecosystems. Research conducted by environmental scientists has shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural systems. However, further studies are needed to evaluate its potential bioaccumulation in aquatic organisms.

In conclusion, 2-(chloromethyl)-4-fluorophenol (CAS No. 1260769-19-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an indispensable intermediate in modern synthetic chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing scientific innovation while addressing global challenges such as disease treatment and sustainable agriculture.